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Compound of Interest

Compound Name:
2-chloro-N-

(cyclohexylmethyl)acetamide

Cat. No.: B1587217 Get Quote

An In-depth Technical Guide to 2-chloro-N-(cyclohexylmethyl)acetamide

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of 2-chloro-N-
(cyclohexylmethyl)acetamide, a key chemical intermediate. Designed for researchers,

scientists, and professionals in drug development and fine chemical synthesis, this document

synthesizes its chemical properties, synthesis protocols, potential applications, and critical

safety data into a practical resource.

Core Chemical Identity
2-chloro-N-(cyclohexylmethyl)acetamide is a monosubstituted acetamide featuring a

cyclohexylmethyl group attached to the nitrogen atom. Its structure combines a reactive

chloroacetyl group, a common building block in organic synthesis, with a bulky, lipophilic

cyclohexylmethyl moiety. This unique combination makes it a valuable intermediate in the

synthesis of more complex target molecules in the pharmaceutical and agrochemical sectors.

[1]

The definitive identifier for this compound is its CAS (Chemical Abstracts Service) number.

CAS Number: 40914-11-2[1][2]
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Physicochemical and Structural Properties
The physical and chemical properties of a compound are critical for designing synthetic routes,

purification strategies, and formulation protocols. The key properties of 2-chloro-N-
(cyclohexylmethyl)acetamide are summarized below.

Property Value Source(s)

Molecular Formula C₉H₁₆ClNO [2]

Molecular Weight 189.68 g/mol [2]

Physical Form Solid, White to off-white [2]

Melting Point 84 - 84.5 °C [2]

Boiling Point 337.5 ± 25.0 °C (Predicted) [2]

Density 1.066 ± 0.06 g/cm³ (Predicted) [2]

pKa 14.26 ± 0.46 (Predicted) [2]

InChI Key
XCBFUXBNWGQTOD-

UHFFFAOYSA-N

Canonical SMILES ClCC(=O)NCC1CCCCC1 [1]

Synthesis Pathway and Experimental Protocol
The synthesis of 2-chloro-N-(cyclohexylmethyl)acetamide is typically achieved via a

nucleophilic acyl substitution. This standard amidation reaction involves the acylation of

(cyclohexyl)methanamine with chloroacetyl chloride. The nitrogen atom of the primary amine

acts as a nucleophile, attacking the electrophilic carbonyl carbon of the acyl chloride. The

subsequent loss of a chloride ion and a proton yields the final amide product.
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Reactants

(Cyclohexyl)methanamine

Nucleophilic Acyl Substitution
(Solvent: Acetonitrile)

Chloroacetyl Chloride

Tetrahedral Intermediate

Formation

HCl

Elimination

2-chloro-N-(cyclohexylmethyl)acetamide

Collapse & Proton Transfer

Click to download full resolution via product page

Caption: General workflow for the synthesis of 2-chloro-N-(cyclohexylmethyl)acetamide.

Exemplary Laboratory Protocol
Disclaimer: The following protocol is a generalized procedure adapted from the synthesis of a

closely related analog, 2-chloro-N-cyclohexylacetamide, and should be optimized for the

specific target molecule.[3]

Materials:

(Cyclohexyl)methanamine

Chloroacetyl chloride

Acetonitrile (anhydrous)
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Ethyl acetate

1.2 M Hydrochloric acid (aq.)

1 M Sodium carbonate (aq.)

Magnesium sulfate (anhydrous)

Step-by-Step Methodology:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping

funnel, dissolve chloroacetyl chloride (1.0 equivalent) in anhydrous acetonitrile.

Amine Addition: In a separate vessel, dissolve (cyclohexyl)methanamine (2.1 equivalents,

the excess acts as a base to neutralize the HCl byproduct) in anhydrous acetonitrile.

Acylation: Cool the stirred solution of acyl chloride to approximately 15°C using an ice bath.

Add the amine solution dropwise from the dropping funnel over 30-60 minutes, ensuring the

temperature does not exceed 20°C.

Reaction Completion: After the addition is complete, remove the ice bath and allow the

reaction mixture to stir at room temperature for 1-2 hours. Monitor the reaction progress

using Thin Layer Chromatography (TLC).

Work-up & Extraction: Dilute the reaction mixture with ethyl acetate. Transfer the solution to

a separatory funnel and wash sequentially with 1.2 M HCl (aq.) and 1 M Na₂CO₃ (aq.).

Drying and Concentration: Separate the organic layer, dry it over anhydrous magnesium

sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: The resulting crude product can be further purified by recrystallization (e.g., from

an ethanol/water mixture) to yield the final product as a solid.

Applications and Research Significance
2-chloro-N-(cyclohexylmethyl)acetamide is primarily utilized as a versatile intermediate in

synthetic organic chemistry.[1] Its bifunctional nature—a reactive chlorine atom for nucleophilic
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substitution and an amide linkage—allows for its incorporation into a wide array of larger, more

complex molecules.

Pharmaceutical Intermediates: It serves as a scaffold for building potential active

pharmaceutical ingredients (APIs). The chloroacetamide moiety is a known pharmacophore

and can be used to introduce alkylating groups into target structures.[1]

Agrochemical Synthesis: The broader class of N-substituted chloroacetamides has been

extensively studied and used as herbicides.[4] This compound can act as a precursor for

developing new herbicidal agents.

Fine and Specialty Chemicals: It is used as a building block in the synthesis of fine

chemicals, including potential dye intermediates.[1]

The general class of 2-chloro-N-alkyl/aryl acetamides has demonstrated notable antimicrobial,

antifungal, and disinfectant properties, suggesting a potential avenue for future research and

application of this specific molecule.[4]

Safety, Handling, and Storage
Adherence to strict safety protocols is mandatory when handling this compound. The available

data indicates it is a hazardous substance.

GHS Hazard Classification
Hazard Class

GHS
Pictogram

Signal Word
Hazard
Statement

Source(s)

Acute Toxicity,

Oral
GHS07 Warning

H302: Harmful if

swallowed

Acute Toxicity,

Dermal
GHS07 Warning

H312: Harmful in

contact with skin

Acute Toxicity,

Inhalation
GHS07 Warning

H332: Harmful if

inhaled

Handling and Personal Protective Equipment (PPE)
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Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood.

Eye/Face Protection: Wear tightly fitting safety goggles conforming to EN166 (EU) or NIOSH

(US) standards.[5]

Skin Protection: Wear impervious, chemically resistant gloves (e.g., nitrile rubber) and

protective clothing.

Respiratory Protection: If dust or aerosols are generated, use a full-face respirator with an

appropriate particulate filter.[5]

General Hygiene: Do not eat, drink, or smoke when using this product. Wash hands

thoroughly after handling.[6]

First Aid Measures
If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[5][6]

In Case of Skin Contact: Immediately take off contaminated clothing. Wash off with soap and

plenty of water. Consult a doctor.[5]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing and seek medical advice.[5]

If Swallowed: Rinse mouth with water. Do not induce vomiting. Call a poison control center or

doctor immediately.[5]

Storage
Conditions: Store in a cool, dry, and well-ventilated place. Keep the container tightly closed.

Recommended storage temperature is between 2-8°C.[2]

Incompatibilities: Keep away from strong oxidizing agents and strong bases.

Conclusion
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2-chloro-N-(cyclohexylmethyl)acetamide (CAS: 40914-11-2) is a valuable chemical

intermediate with a well-defined property profile. Its straightforward synthesis via nucleophilic

acyl substitution and its bifunctional reactivity make it a key building block in the

pharmaceutical, agrochemical, and fine chemical industries. While its direct applications are as

a precursor, the known biological activities of the broader chloroacetamide class suggest

potential for future discovery. Strict adherence to safety and handling protocols is essential due

to its acute toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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